molecular formula C18H24N2O5S2 B2869929 2,5-dimethoxy-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide CAS No. 899955-59-0

2,5-dimethoxy-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide

Cat. No. B2869929
CAS RN: 899955-59-0
M. Wt: 412.52
InChI Key: CTMFOXRYUQITBV-UHFFFAOYSA-N
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Description

This compound is a sulfonamide derivative with additional functional groups including dimethoxy and morpholino moieties attached to a benzene ring, and a thiophene ring attached via an ethyl linker. Sulfonamides are a significant class of compounds in medicinal chemistry, known for their antibacterial properties . The presence of the morpholino group could potentially enhance the solubility of the compound in biological environments.

Scientific Research Applications

Antimicrobial and Antituberculosis Activities

Research has shown that benzenesulfonamide derivatives can have significant antimicrobial and antituberculosis effects. A study by Ghorab et al. (2017) highlighted the synthesis of novel thiourea derivatives bearing the benzenesulfonamide moiety, showing promising activity against Mycobacterium tuberculosis. The study emphasized the importance of structural modifications for enhancing antimycobacterial efficacy (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).

Antioxidant and Enzyme Inhibitory Properties

Compounds incorporating the benzenesulfonamide motif have been investigated for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. Such enzymes are associated with diseases like Alzheimer's and Parkinson's. A study by Lolak et al. (2020) on sulfonamides with 1,3,5-triazine structural motifs demonstrated moderate antioxidant activity and significant enzyme inhibitory potential (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).

Anticancer Activity

The design and synthesis of benzenesulfonamide derivatives have also been directed toward anticancer applications. Kumar et al. (2021) developed a compound that showed significant anti-breast cancer activity, suggesting the potential of benzenesulfonamide derivatives in cancer therapy (Kumar, Kumar, Barnwal, & Singh, 2021).

properties

IUPAC Name

2,5-dimethoxy-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O5S2/c1-23-14-5-6-16(24-2)18(12-14)27(21,22)19-13-15(17-4-3-11-26-17)20-7-9-25-10-8-20/h3-6,11-12,15,19H,7-10,13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CTMFOXRYUQITBV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)N3CCOCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

412.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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